Cas no 2731014-51-8 (3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide)

• Product Name: 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide
• CAS No: 2731014-51-8
• MF: C₁₈H₁₆N₄O
• MW: 304.345843315125
• CID: 5920263
• PubChem ID: 165598209
• Update Time: 2025-05-25

3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-33336788
• 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide
• 2731014-51-8

• Inchi： 1S/C18H16N4O/c19-10-9-16-21-15-6-2-4-13(17(15)22-16)8-7-12-3-1-5-14(11-12)18(20)23/h1-6,11H,9-10,19H2,(H2,20,23)(H,21,22)
• InChI Key： XJBGTRXEYDSBTB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(C#CC2=CC=CC3=C2N=C(CCN)N3)=C1)N

Computed Properties

• Exact Mass: 304.13241115g/mol
• Monoisotopic Mass: 304.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.8Ų

Additional information on 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide

Comprehensive Overview of 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide (CAS No. 2731014-51-8)

The compound 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide (CAS No. 2731014-51-8) is a benzodiazole-derived small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an ethynyl linkage and an aminoethyl side chain, makes it a promising candidate for various applications, including drug discovery and molecular imaging. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for highly specific small-molecule probes has surged, driven by advancements in precision medicine and targeted therapy. The compound's benzamide moiety and heterocyclic core align with current trends in designing selective enzyme inhibitors, a hot topic in cancer research and neurodegenerative disease studies. Its CAS No. 2731014-51-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the ethynyl-benzodiazole scaffold of this compound offers versatility for click chemistry applications, a technique widely used in bioconjugation and drug delivery systems. This aligns with the growing interest in modular synthesis approaches, as highlighted in recent publications on bioorthogonal chemistry. The compound's aminoethyl group further enhances its solubility and binding affinity, critical factors in lead optimization workflows.

Analytical characterization of 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide typically involves HPLC-MS and NMR spectroscopy, techniques essential for verifying purity and structure in preclinical development. Its fluorescence properties, attributed to the benzodiazole core, have also sparked interest in probe design for cellular imaging, a trending area in chemical biology.

Given the rise of AI-driven drug discovery, this compound's molecular descriptors (e.g., logP, polar surface area) are often analyzed using machine learning models to predict ADMET profiles. Such applications resonate with the pharmaceutical industry's shift toward computational chemistry tools. Searches for "benzodiazole derivatives in drug design" or "CAS 2731014-51-8 applications" reflect its interdisciplinary appeal.

In summary, 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-4-yl]ethynyl}benzamide represents a compelling case study in modern medicinal chemistry, bridging gaps between synthetic innovation and therapeutic potential. Its CAS No. 2731014-51-8 serves as a key identifier for researchers exploring structure-based drug design or chemical biology tools, making it a staple in contemporary scientific literature.